8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 8-methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C16H19N3O6/c1-17-8-6-16(7-9-17)18(13(10-25-16)15(21)22)14(20)11-2-4-12(5-3-11)19(23)24/h2-5,13H,6-10H2,1H3,(H,21,22)
• InChI Key: WPZFIRRILZRFIF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H19N3O6
• Molecular Weight: 349.34 g/mol

Description

8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, also known as 8-MNB, is a carboxylic acid compound with a unique structure. It is a spirocyclic compound, which means that the molecule is composed of two rings that are connected by a bridge. 8-MNB has been studied for its potential applications in science and medicine, and is currently being investigated for its potential to be used as a therapeutic agent. In

Scientific Research Applications

8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has a wide range of scientific research applications. It has been studied for its potential to be used as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is involved in inflammation and pain, and inhibition of this enzyme could lead to the development of new therapeutic agents for the treatment of these conditions. 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has also been studied for its potential to be used as an anticancer agent. Studies have shown that 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has the potential to inhibit the growth of certain types of cancer cells, and this could lead to the development of new treatments for cancer. 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has also been studied for its potential to be used as an antioxidant. Studies have shown that 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has the potential to protect cells from oxidative damage, and this could lead to the development of new treatments for diseases caused by oxidative stress.

Mechanism of Action

The mechanism of action of 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is not yet fully understood. However, it is believed that 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid works by inhibiting the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is involved in inflammation and pain, and inhibition of this enzyme could lead to the development of new therapeutic agents for the treatment of these conditions. 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has also been studied for its potential to be used as an anticancer agent. Studies have shown that 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has the potential to inhibit the growth of certain types of cancer cells, and this could lead to the development of new treatments for cancer.
Biochemical and Physiological Effects
The biochemical and physiological effects of 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid are not yet fully understood. However, studies have shown that 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has the potential to inhibit the enzyme cyclooxygenase-2 (COX-2). Inhibition of this enzyme could lead to the development of new therapeutic agents for the treatment of inflammation and pain. 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has also been studied for its potential to be used as an anticancer agent. Studies have shown that 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has the potential to inhibit the growth of certain types of cancer cells, and this could lead to the development of new treatments for cancer. 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has also been studied for its potential to be used as an antioxidant. Studies have shown that 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid has the potential to protect cells from oxidative damage, and this could lead to the development of new treatments for diseases caused by oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid in lab experiments include its low cost, its low toxicity, and its ease of synthesis. However, there are some limitations to using 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid in lab experiments. These include its low solubility in water, its low stability in acidic and basic conditions, and its low stability in the presence of light and heat.

Future Directions

The potential future directions for 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid include further research into its potential to be used as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). Additionally, further research into its potential to be used as an anticancer agent and an antioxidant could lead to the development of new treatments for cancer and diseases caused by oxidative stress. Other potential future directions include research into 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid’s potential to be used as a drug delivery system, its potential to be used as a catalyst in chemical reactions, and its potential to be used as a fluorescent probe for imaging.

Synthesis Methods

8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid can be synthesized by a variety of methods. The most common method is the reaction of 4-nitrobenzaldehyde with 1-methyl-4-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid. This reaction is carried out in a basic medium and yields 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid as the product. Other methods of synthesis include the reaction of 4-nitrobenzaldehyde with 1-methyl-4-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid in a basic medium, the reaction of 4-nitrobenzaldehyde with 1-methyl-4-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid in an acidic medium, and the reaction of 4-nitrobenzaldehyde with 1-methyl-4-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid in an electrochemical medium. Each of these methods yields 8-Methyl-4-(4-nitrobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid as the product.